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Compound of Interest

Compound Name: Kopsoffinol

Cat. No.: B1673753

A comprehensive search of chemical databases and scientific literature has revealed no
compound with the name "Kopsoffinol" corresponding to the molecular formula C40H48N403.
This suggests that the molecule may be a novel, yet-to-be-characterized natural product, a
synthetic compound not yet disclosed in public literature, or a misnomer of an existing
substance.

While the provided molecular formula, C40H48N403, suggests a complex alkaloid structure,
potentially of interest to researchers in natural product synthesis and pharmacology, the
absence of any associated data prevents the creation of an in-depth technical guide as
requested. The scientific community has not yet documented its structure, biological activities,
or mechanisms of action.

A similarly named compound, "Kopsoffine," has been identified as a dimeric indole alkaloid
isolated from Kopsia officinalis[1]. However, its molecular formula and structure differ from the
one provided in the query, and detailed biological data for Kopsoffine is also scarce in the
public domain. The Kopsia genus of plants is known to produce a rich variety of complex indole
alkaloids, many of which exhibit interesting pharmacological properties. Compounds from this
genus, such as kopsinine, have been the subject of extensive synthetic efforts.[2][3][4][5]

Given the lack of information on "Kopsoffinol (C40H48N403)," this document cannot provide
the requested quantitative data, experimental protocols, or visualizations of signaling pathways.
Further research, including structural elucidation through techniques like NMR spectroscopy
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and mass spectrometry, followed by biological screening, would be necessary to characterize
this putative molecule and understand its potential therapeutic relevance.

Researchers and drug development professionals with an interest in novel alkaloids are
encouraged to investigate any primary sources that may have led to the query for
"Kopsoffinol" with the molecular formula C40H48N403. Should this compound be isolated
and characterized in the future, it would represent a new addition to the vast and fascinating
family of natural products, opening up new avenues for scientific exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1673753?utm_src=pdf-body
https://www.benchchem.com/product/b1673753?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/27780
https://pmc.ncbi.nlm.nih.gov/articles/PMC4461145/
https://pubmed.ncbi.nlm.nih.gov/23391149/
https://pubmed.ncbi.nlm.nih.gov/26074629/
https://www.researchgate.net/publication/273806275_Total_synthesis_of_--kopsinine_and_ent--kopsinine
https://www.benchchem.com/product/b1673753#molecular-formula-of-kopsoffinol-c40h48n4o3
https://www.benchchem.com/product/b1673753#molecular-formula-of-kopsoffinol-c40h48n4o3
https://www.benchchem.com/product/b1673753#molecular-formula-of-kopsoffinol-c40h48n4o3
https://www.benchchem.com/product/b1673753#molecular-formula-of-kopsoffinol-c40h48n4o3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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